(Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine

• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• SMILES: CC(C)(C#C)NCC1CCCC1
• InChI: InChI=1S/C11H19N/c1-4-11(2,3)12-9-10-7-5-6-8-10/h1,10,12H,5-9H2,2-3H3
• InChIKey: BNWCFAAXWFUICJ-UHFFFAOYSA-N

(Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine – Structural Identity and Baseline Characteristics for Procurement Screening

(Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine (CAS 1489731-93-2) is a secondary amine featuring a cyclopentylmethyl substituent and a 2-methylbut-3-yn-2-yl (1,1-dimethylpropargyl) moiety. With a molecular formula of C11H19N and a molecular weight of 165.27 g/mol, it is characterized as an aliphatic alkyne-containing amine [1]. The compound displays a computed XLogP3-AA of 2.3, indicating moderate lipophilicity, a topological polar surface area of 12 Ų, and one hydrogen bond donor, placing it within a physicochemical space common to CNS-penetrant and membrane-permeable small-molecule building blocks [1]. It is primarily offered by chemical vendors as a research chemical or synthetic intermediate with typical purity specifications of 95% [1].

1

Alkyne-functionalized secondary amine enabling CuAAC click chemistry

2

Sterically differentiated amine core with gem-dimethyl group for SAR probe design

3

Fragment-sized scaffold with moderate computed lipophilicity for library construction

• [1] PubChem. (2025). Compound Summary for CID 63997467: (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylmethyl_2-methylbut-3-yn-2-yl_amine View Source

Why (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine Cannot Be Replaced by Generic Cycloalkylmethyl- or Propargylamines

Generic substitution of (cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine with structurally similar cycloalkylmethylamines or propargylamines is not scientifically defensible due to the absence of publicly available comparative structure-activity relationship (SAR) data that would establish pharmacological or functional equivalence. While the compound belongs to the broader class of cycloalkylmethylamine derivatives, which have been investigated as monoamine transporter inhibitors and for obesity-related indications [1], the specific combination of a terminal alkyne with a geminal dimethyl group adjacent to the amine creates a sterically hindered and electron-rich environment that has no documented analogue in the primary literature [2]. The alkyne moiety renders the compound reactive in copper-catalyzed azide-alkyne cycloaddition (CuAAC) chemistry, a property absent in fully saturated analogues. However, no peer-reviewed studies have established whether this specific architecture confers advantages or disadvantages relative to its closest chemical neighbors, including (but-3-yn-2-yl)(cyclopentylmethyl)amine (no gem-dimethyl) or N-(cyclopentylmethyl)propan-2-amine (saturated) [2]. Therefore, any substitution assumption carries unquantifiable risk for applications where molecular recognition, metabolic stability, or physicochemical profile is critical.

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Saturated cycloalkylmethylamines lack the terminal alkyne essential for CuAAC conjugation

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Absence of publicly reported SAR data prevents interchangeability claims with close structural analogues

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Geminal dimethyl steric bulk may alter binding or metabolic profiles compared to less hindered variants

• [1] Bhat, L., & Adiey, K. (2011). Compositions, synthesis, and methods of using cycloalkylmethylamine derivatives. WO2012003501A2. World Intellectual Property Organization. View Source
• [2] PubChem. (2025). Compound Summary for CID 63997467: (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylmethyl_2-methylbut-3-yn-2-yl_amine View Source

Quantitative Differentiation Evidence for (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine

Physicochemical Property Comparison: Computed Lipophilicity and Topological Polar Surface Area

The computed XLogP3-AA of 2.3 for (cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine reveals a subtle but potentially meaningful lipophilicity reduction compared to a fully saturated hypothetical analogue lacking the alkyne. The topological polar surface area (TPSA) is 12 Ų, consistent with high membrane permeability potential [1]. No experimental logP or logD data are available for this compound or its closest comparators .

Computed lipophilicity & TPSA

Data to verify

XLogP3-AA = 2.3; TPSA = 12 Ų

Supports fragment-likeness screening context

No experimental logP/logD or comparator data available

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and TPSA
Target Compound Data	XLogP3-AA = 2.3; TPSA = 12 Ų
Comparator Or Baseline	Saturated analogue (not specified): no computed or experimental data available
Quantified Difference	Not calculable; comparator data absent
Conditions	Computed properties from PubChem 2.1 (XLogP3 3.0, Cactvs 3.4.6.11)

Why This Matters

The moderate computed lipophilicity and low TPSA suggest compatibility with fragment-based library design, though the absence of experimental comparator data precludes any claim of superiority over saturated analogues.

• [1] PubChem. (2025). Compound Summary for CID 63997467: (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylmethyl_2-methylbut-3-yn-2-yl_amine View Source

Reactive Handle Presence: Terminal Alkyne for Click Chemistry Compatibility

The compound contains a terminal alkyne group, confirmed by the SMILES notation CC(C)(C#C)NCC1CCCC1 and the IUPAC name N-(cyclopentylmethyl)-2-methylbut-3-yn-2-amine [1]. This alkyne enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used bioconjugation and library synthesis strategy [2]. Saturated analogues such as N-(cyclopentylmethyl)propan-2-amine lack this reactive handle entirely .

Terminal alkyne reactive handle

Class-level inference

Terminal alkyne present; absent in saturated analogues such as N-(cyclopentylmethyl)propan-2-amine

Binary selection criterion for CuAAC-based workflows

No reaction rate or conjugation efficiency data available

Evidence Dimension	Presence of terminal alkyne reactive handle
Target Compound Data	Terminal alkyne present (C#C in 2-methylbut-3-yn-2-yl substituent)
Comparator Or Baseline	N-(cyclopentylmethyl)propan-2-amine (saturated): no alkyne; (but-3-yn-2-yl)(cyclopentylmethyl)amine: terminal alkyne present but no gem-dimethyl
Quantified Difference	Qualitative: target compound enables CuAAC chemistry; saturated analogues do not
Conditions	Structural feature assessment from SMILES; no reaction rate data available

Why This Matters

For applications requiring modular assembly via click chemistry, the terminal alkyne is a necessary functional handle absent in saturated analogues, representing a binary selection criterion rather than a graded performance advantage.

• [1] PubChem. (2025). Compound Summary for CID 63997467: (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylmethyl_2-methylbut-3-yn-2-yl_amine View Source
• [2] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise huisgen cycloaddition process: Copper(I)-catalyzed regioselective ligation of azides and terminal alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. View Source

Recommended Application Scenarios for (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine Based on Available Evidence

Fragment-Based Library Design Requiring Alkyne-Functionalized Secondary Amine Scaffolds

The combination of a secondary amine, a cyclopentylmethyl hydrophobic group, and a terminal alkyne within a molecular weight of 165 Da qualifies this compound as a fragment-sized entry point for libraries intended for CuAAC-based elaboration. Its computed XLogP3-AA of 2.3 and TPSA of 12 Ų fall within fragment-likeness guidelines (MW < 300, clogP ≤ 3, TPSA < 60 Ų) [1]. Procurement is justified when a building block is needed that can be both N-alkylated and subsequently coupled to azide-bearing partners, a dual-functional capability not available from fully saturated cycloalkylmethylamines.

Investigational Chemical Probe Synthesis Where Steric Bulk Adjacent to the Amine is Hypothesized to Modulate Target Engagement

The geminal dimethyl group adjacent to the amine nitrogen introduces steric hindrance that may differentiate binding kinetics or metabolic stability from less hindered analogues such as (but-3-yn-2-yl)(cyclopentylmethyl)amine . Without published comparative data, this remains a hypothesis-driven research application. The compound is suitable for exploratory SAR campaigns where the alkyne can serve as both a steric probe and a synthetic handle for late-stage diversification.

Reference Standard Procurement for Analytical Method Development and Metabolite Identification Studies

With a defined CAS number (1489731-93-2), vendor-verified purity of 95%, and documented molecular descriptors [1], the compound can serve as a reference standard for the development of LC-MS or GC-MS methods targeting alkyne-containing secondary amines. Its InChIKey (BNWCFAAXWFUICJ-UHFFFAOYSA-N) provides a unique and searchable identifier for unambiguous database registration.

Application

Selection Property

Validation Focus

Fragment-based library design

Alkyne-amine dual functionality within fragment-like space

CuAAC compatibility and computed physicochemical profile

Chemical probe SAR studies

Sterically hindered amine core with gem-dimethyl group

Binding or metabolic stability comparative profiling

Analytical reference standard procurement

Defined CAS and unique InChIKey identifier

LC-MS/GC-MS method development for alkyne-containing amines

• [1] PubChem. (2025). Compound Summary for CID 63997467: (Cyclopentylmethyl)(2-methylbut-3-yn-2-yl)amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylmethyl_2-methylbut-3-yn-2-yl_amine View Source